Cas no 1804700-92-2 (Methyl 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1804700-92-2
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4881151
• Update Time: 2025-06-28

Methyl 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H5F5N2O2/c1-19-9(18)6-4(10(13,14)15)3-17-5(2-16)7(6)8(11)12/h3,8H,1H3
• InChI Key： HKVAHTJVKTVWDY-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C(F)(F)F)C=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate

Methyl 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804700-92-2): An Overview

Methyl 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804700-92-2) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound, often referred to by its IUPAC name, is a derivative of pyridine with multiple substituents that confer unique chemical and biological properties. The presence of a cyano group, difluoromethyl, and trifluoromethyl functionalities makes it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemical products.

The cyano group in Methyl 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate is a key feature that contributes to its reactivity and stability. Cyano groups are known for their ability to participate in a wide range of chemical reactions, including nucleophilic additions, electrophilic substitutions, and metal-catalyzed cross-coupling reactions. This versatility makes the compound an attractive starting material for the synthesis of more complex molecules with diverse biological activities.

The difluoromethyl and trifluoromethyl substituents are also crucial for the compound's properties. Fluorinated groups are known for their ability to modulate the lipophilicity, metabolic stability, and binding affinity of molecules. In particular, the trifluoromethyl group is highly lipophilic and can enhance the membrane permeability of drugs, making it an important moiety in drug design. The difluoromethyl group, on the other hand, can influence the electronic properties of the molecule and affect its reactivity in various chemical transformations.

Recent research has highlighted the potential applications of Methyl 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a potent inhibitor of specific enzymes involved in disease pathways. The unique combination of functional groups provides a scaffold that can be further modified to optimize its pharmacological properties. This has led to its use as a lead compound in drug discovery programs targeting various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

In the field of agrochemicals, Methyl 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate has shown promise as an intermediate in the synthesis of novel pesticides. Its high reactivity and stability make it suitable for use in formulations that require robust chemical performance under various environmental conditions. Research published in Pesticide Biochemistry and Physiology has reported that derivatives of this compound exhibit excellent insecticidal and fungicidal activities against a range of pests and pathogens, making them valuable candidates for crop protection.

The synthesis of Methyl 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate typically involves multistep processes that leverage modern synthetic methodologies. One common approach involves the sequential introduction of the cyano, difluoromethyl, and trifluoromethyl groups onto a pyridine core using techniques such as metal-catalyzed cross-coupling reactions and electrophilic fluorination. These methods have been optimized to achieve high yields and selectivities, making large-scale production feasible.

The safety profile of Methyl 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate is an important consideration for its use in both pharmaceutical and agrochemical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have shown that while the compound is generally well-tolerated at therapeutic doses, appropriate handling and storage practices are necessary to ensure safety during industrial processes.

In conclusion, Methyl 2-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804700-92-2) is a multifunctional compound with significant potential in medicinal chemistry and agrochemicals. Its unique combination of functional groups provides a versatile platform for the development of novel drugs and pesticides. Ongoing research continues to explore new applications and optimizations for this compound, underscoring its importance in modern chemical research.